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Compound of Interest

6-epi-Medroxy Progesterone-d3
Compound Name:
17-Acetate

Cat. No.: B1158034

An In-depth Examination of a Labeled Epimer for Advanced Analytical Applications

This technical guide provides a comprehensive overview of 6-epi-Medroxyprogesterone-d3 17-
Acetate, a deuterated epimer of Medroxyprogesterone Acetate (MPA). This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its properties, potential applications, and the methodologies relevant to its use.

Introduction

6-epi-Medroxyprogesterone-d3 17-Acetate is the 6[3-methyl epimer of Medroxyprogesterone
Acetate, incorporating three deuterium atoms in the 17-acetate group.[1] As a stable isotope-
labeled compound, it serves as a valuable tool in analytical chemistry, particularly in mass
spectrometry-based assays, for the quantification of its corresponding unlabeled epimer, which
Is a known impurity in Medroxyprogesterone Acetate preparations.[2] Its structural similarity to
MPA and its distinct mass make it an ideal internal standard for achieving high accuracy and
precision in bioanalytical and pharmaceutical quality control studies.

Physicochemical Properties and Specifications

While specific experimental data for 6-epi-Medroxyprogesterone-d3 17-Acetate is not
extensively published, its properties can be inferred from its chemical structure and data
available for the parent compound, Medroxyprogesterone Acetate.
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Property Value Reference

6[3)-17-(Acetyloxy)-6-(methyl-
Chemical Name (0B)-17-( yioxy) (_ Y [1]
d3)pregn-4-ene-3,20-dione

17-Hydroxy-63-(methyl-

d3)pregn-4-ene-3,20-dione
Synonyms [1]

Acetate, 6[3-(Methyl-d3)-17a-

hydroxyprogesterone Acetate

Molecular Formula C24H31D304 [1]
Molecular Weight 389.54 g/mol [1]
White to off-white solid
Appearance .
(inferred)
Storage 2-8°C Refrigerator [1]

Synthesis and Characterization

A definitive, published synthesis protocol for 6-epi-Medroxyprogesterone-d3 17-Acetate is not
readily available. However, its synthesis can be conceptualized based on established synthetic
routes for Medroxyprogesterone Acetate and its derivatives.

A potential synthetic pathway could involve the stereoselective introduction of a methyl group at
the 6[3 position of a suitable progesterone precursor, followed by acetylation at the 17a position
using a deuterated acetylating agent. A generalized synthetic workflow is depicted below.
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Conceptual Synthetic Workflow for 6-epi-Medroxyprogesterone-d3 17-Acetate
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6-epi-Medroxyprogesterone-d3 17-Acetate
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Simplified MPA Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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